4-deacetyl-4-O-isobutyrylkinamycin C
4-deacetyl-4-O-isobutyrylkinamycin C
Brand Name:
Vulcanchem
CAS No.:
120901-49-7
VCID:
VC0037787
InChI:
InChI=1S/C26H24N2O10/c1-10(2)25(34)38-23-19-17(22(36-11(3)29)24(26(23,5)35)37-12(4)30)16-18(28(19)9-27)21(33)15-13(20(16)32)7-6-8-14(15)31/h6-8,10,22-24,31,35H,1-5H3/t22-,23+,24?,26-/m0/s1
SMILES:
CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O
Molecular Formula:
C26H24N2O10
Molecular Weight:
524.5 g/mol
4-deacetyl-4-O-isobutyrylkinamycin C
CAS No.: 120901-49-7
Main Products
VCID: VC0037787
Molecular Formula: C26H24N2O10
Molecular Weight: 524.5 g/mol
| CAS No. | 120901-49-7 |
|---|---|
| Product Name | 4-deacetyl-4-O-isobutyrylkinamycin C |
| Molecular Formula | C26H24N2O10 |
| Molecular Weight | 524.5 g/mol |
| IUPAC Name | [(1S,3S,4R)-1,2-diacetyloxy-5-cyano-3,7-dihydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C26H24N2O10/c1-10(2)25(34)38-23-19-17(22(36-11(3)29)24(26(23,5)35)37-12(4)30)16-18(28(19)9-27)21(33)15-13(20(16)32)7-6-8-14(15)31/h6-8,10,22-24,31,35H,1-5H3/t22-,23+,24?,26-/m0/s1 |
| Standard InChIKey | AXAYEQMDEPTHTO-SJIZWNSKSA-N |
| Isomeric SMILES | CC(C)C(=O)O[C@@H]1C2=C([C@@H](C([C@@]1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| SMILES | CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| Canonical SMILES | CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| Synonyms | 4-DAI-kinamycin C 4-deacetyl-4-O-isobutyrylkinamycin C 4-desacetyl-4-O-isobutyrylkinamycin C |
| PubChem Compound | 129304 |
| Last Modified | Nov 11 2021 |
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